Cas no 887882-51-1 (3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(4-methylphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(4-methylphenyl)-1-benzofuran-2-carboxamide
• CAS No: 887882-51-1
• MF: C₃₀H₂₄N₂O₃
• MW: 460.523167610168
• CID: 5914548
• PubChem ID: 16814889
• Update Time: 2025-05-24

3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(4-methylphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(4-methylphenyl)-1-benzofuran-2-carboxamide
• AKOS024594484
• 887882-51-1
• F0666-1345
• 3-(2-{[1,1'-biphenyl]-4-yl}acetamido)-N-(4-methylphenyl)-1-benzofuran-2-carboxamide
• 3-(2-([1,1'-biphenyl]-4-yl)acetamido)-N-(p-tolyl)benzofuran-2-carboxamide
• 3-(2-([1,1-biphenyl]-4-yl)acetamido)-N-(p-tolyl)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[(2-[1,1'-biphenyl]-4-ylacetyl)amino]-N-(4-methylphenyl)-

• Inchi： 1S/C30H24N2O3/c1-20-11-17-24(18-12-20)31-30(34)29-28(25-9-5-6-10-26(25)35-29)32-27(33)19-21-13-15-23(16-14-21)22-7-3-2-4-8-22/h2-18H,19H2,1H3,(H,31,34)(H,32,33)
• InChI Key： MQVHZPVHOABDDA-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(CC2=CC=C(C3=CC=CC=C3)C=C2)=O)=C1C(NC1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 460.17869263g/mol
• Monoisotopic Mass: 460.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 645.6±55.0 °C(Predicted)
• pka: 12.14±0.70(Predicted)

Additional information on 3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(4-methylphenyl)-1-benzofuran-2-carboxamide

3-(2-{1,1'-Biphenyl-4-yl}acetamido)-N-(4-methylphenyl)-1-benzofuran-2-carboxamide: A Comprehensive Overview

The compound with CAS No 887882-51-1, known as 3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(4-methylphenyl)-1-benzofuran-2-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which have garnered considerable attention due to their unique structural features and versatile applications. The molecule's structure incorporates a benzofuran core, which is fused with a carboxamide group and a biphenyl moiety, making it a complex yet intriguing compound for further exploration.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the biphenyl group in this compound adds to its stability and bioavailability, making it a promising candidate for therapeutic applications. Moreover, the N-(4-methylphenyl) substituent enhances the molecule's lipophilicity, which is crucial for its interaction with biological targets.

One of the most notable aspects of this compound is its potential as a modulator of cellular signaling pathways. Researchers have demonstrated that benzofuran derivatives can interfere with key enzymes involved in inflammation and cancer progression. For instance, the acetamido group in this molecule may serve as a binding site for protease inhibitors, potentially leading to novel therapeutic strategies.

In terms of synthesis, the compound is typically prepared through a multi-step process involving coupling reactions and cyclization. The use of advanced techniques such as microwave-assisted synthesis has significantly improved the efficiency and yield of this process. This has made it feasible to produce larger quantities of the compound for preclinical testing.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture, ensuring that the compound meets rigorous quality standards required for pharmacological studies.

Looking ahead, the compound's future prospects are bright. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy as a drug candidate. Additionally, computational modeling techniques are being employed to predict its binding affinity to various biological targets, paving the way for personalized medicine approaches.

In conclusion, 3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(4-methylphenyl)-1-benzofuran-2-carboxamide (CAS No 887882-51-1) represents a cutting-edge advancement in organic chemistry. Its unique structure and promising biological activity make it a valuable asset in both academic research and industrial applications. As research continues to unfold, this compound is poised to contribute significantly to the development of innovative therapeutic agents.